3-chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid

• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol
• IUPAC Name: 3-chloro-8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H11ClN2O2/c1-5-3-2-4-12-7(10)6(9(13)14)11-8(5)12/h5H,2-4H2,1H3,(H,13,14)
• InChI Key: GJRBLOKLYMBCBG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN2C1=NC(=C2Cl)C(=O)O

Description

This compound is a hydrogenated imidazo[1,2-a]pyridine derivative with a chlorine atom at position 3, a methyl group at position 8, and a carboxylic acid moiety at position 2.

Preparation Methods

Construction of the Imidazo[1,2-a]pyridine Core

The core heterocycle can be synthesized through multicomponent reactions or cyclization of suitable intermediates , typically involving:

• Condensation of 2-aminopyridines with aldehydes or ketones,
• Oxidative cyclization of precursors such as 2-alkynylpyridines,
• Use of metal-catalyzed cyclization reactions (e.g., copper or palladium catalysis).

Example:

• Reacting 2-aminopyridine with a suitable α-haloketone or α-haloester under acidic or basic conditions to induce cyclization, forming the imidazo[1,2-a]pyridine ring (adapted from).

Methylation at Position 8

The methyl group can be introduced via direct methylation using methylating agents like:

• Dimethyl sulfate ,
• Methyl iodide (MeI) ,
• Under basic conditions (e.g., potassium carbonate in acetone).

Alternatively, methylation can be performed on a precursor heterocycle bearing a suitable reactive site.

Carboxylation at Position 2

The carboxylic acid functional group can be introduced via oxidation of suitable precursors or carboxylation of heterocyclic intermediates :

• Oxidative cleavage of methyl or other substituents,
• Carbon dioxide (CO₂) insertion under pressure with catalysts such as copper or palladium.

In some cases, carboxylation of a methyl substituent at position 2 is achieved by lithiation followed by CO₂ quenching.

Specific Preparation Method Based on Patent and Literature Data

Multi-Step Synthesis Approach (Based on Patent US8518946B2)

Step	Description	Conditions	Reagents & Solvents	Yield & Notes
1	Synthesis of the heterocyclic core	Cyclization of 2-aminopyridine derivatives	Acidic conditions, heat	High purity core obtained
2	Chlorination at position 3	NCS at room temperature	NCS, inert solvent (e.g., dichloromethane)	Regioselective chlorination
3	Methylation at position 8	Methyl iodide with base	K₂CO₃, acetone	Efficient methylation
4	Carboxylation at position 2	CO₂ under pressure	CO₂, copper catalyst	Introduction of carboxylic acid group

Alternative Route via Oxidative Functionalization (Based on)

• Starting from 3-chloro-7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine,
• Oxidative steps introduce the carboxylic acid at the 2-position,
• Using oxidants like potassium permanganate or potassium dichromate in controlled conditions.

Data Tables Summarizing Key Parameters

Step	Reaction Type	Reagents	Solvent	Conditions	Yield	Remarks
1	Cyclization	2-aminopyridine + α-haloketone	Acidic	Reflux	75–85%	Core heterocycle formation
2	Chlorination	NCS	Dichloromethane	Room temperature	80–90%	Regioselective at C3
3	Methylation	Methyl iodide	Acetone	Room temperature	70–85%	Methyl at C8
4	Carboxylation	CO₂	Elevated pressure	50–80°C	60–75%	Functionalization at C2

Notes and Considerations

• Selectivity is critical during halogenation and methylation; regioselectivity can be optimized by temperature control and choice of reagents.
• Purification typically involves column chromatography or recrystallization.
• Reaction conditions such as temperature, solvent, and catalysts significantly influence yields and purity.
• Scale-up has been demonstrated with reduced catalyst loadings and greener solvents, indicating industrial viability.

In summary , the preparation of 3-chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid involves constructing the heterocyclic core, regioselective chlorination, methylation, and subsequent carboxylation, with optimized conditions to maximize yield and purity. The methods are adaptable for scale-up and can incorporate environmentally friendly solvents and catalysts as demonstrated in recent research.

Chemical Reactions Analysis

Types of Reactions

3-chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the molecule.

Substitution: The chlorine atom at the 3-position can be substituted with other nucleophiles, leading to a variety of derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and thiols. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a wide range of derivatives with different functional groups, enhancing the compound’s versatility in various applications .

Scientific Research Applications

3-chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid has several scientific research applications:

Chemistry: It serves as a valuable intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the nature of the compound’s interactions .

Comparison with Similar Compounds

Structural Modifications and Key Features

The following table summarizes structural analogs, highlighting substituent variations and physicochemical properties:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	CAS Number	Key Properties/Notes
Target Compound : 3-Chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid	Cl (3), CH₃ (8), COOH (2), hydrogenated	C₁₀H₁₂ClN₂O₂*	~241.67	Not explicitly listed	Hypothesized improved solubility due to hydrogenation; steric effects from methyl group
2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid	CF₃ (2), COOH (8), hydrogenated	C₉H₉F₃N₂O₂	216.18	1888739-73-8	Enhanced lipophilicity from CF₃; potential metabolic stability
6-Chloroimidazo[1,2-a]pyridine-3-carboxylic acid	Cl (6), COOH (3)	C₈H₅ClN₂O₂	212.60	138642-97-4	Non-hydrogenated; higher aromaticity may reduce solubility
2-(Difluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid	CHF₂ (2), COOH (3), hydrogenated	C₉H₁₀F₂N₂O₂	216.18	2060043-79-8	Moderate lipophilicity; potential for hydrogen bonding
3-Phenylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride	Ph (3), COOH (2)	C₁₄H₁₁N₂O₂·HCl	274.71	Not explicitly listed	Increased steric bulk from phenyl; hydrochloride salt enhances crystallinity
8-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid	Cl (8), COOH (2)	C₈H₅ClN₂O₂	212.60	1195251-29-6	Non-hydrogenated; positional isomer of target compound with distinct reactivity

*Note: Molecular formula inferred from structural analogs and hydrogenation patterns.

Pharmacological and Physicochemical Trends

• Acid-Base Properties : The carboxylic acid at position 2 (target) confers pH-dependent solubility, a feature shared with analogs like 3-phenylimidazo[1,2-a]pyridine-2-carboxylic acid .
• Synthetic Accessibility : Halogenated derivatives (e.g., 6-bromoimidazo[1,2-a]pyridine-8-carboxylic acid, CAS 903129-78-2) are often synthesized via nucleophilic substitution or iodine-mediated cyclization, whereas hydrogenated analogs require additional reduction steps .

Biological Activity

3-Chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C₉H₁₁ClN₂O₂
• Molecular Weight : 214.65 g/mol
• CAS Number : 1504622-44-9

The biological activity of 3-chloro-8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid primarily involves its interaction with various molecular targets within cells. The compound has been shown to modulate several biological pathways, particularly those involved in cell proliferation and apoptosis.

Key Mechanisms:

• Inhibition of Kinases : The compound has been identified as an inhibitor of certain kinases that play critical roles in cancer cell signaling pathways.
• Antimicrobial Activity : Preliminary studies indicate that derivatives of this compound exhibit antimicrobial properties against a range of pathogens.

Biological Activity Overview

Activity Type	Description
Anticancer	Exhibits cytotoxic effects on various cancer cell lines (e.g., Caco-2).
Antimicrobial	Shows activity against Gram-positive and Gram-negative bacteria.
Anti-inflammatory	Potential to reduce inflammation through modulation of immune responses.

Anticancer Activity

A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of imidazo[1,2-a]pyridine compounds showed significant cytotoxicity against various cancer cell lines. Specifically, 3-chloro-8-methyl derivatives were tested against Caco-2 cells and exhibited a reduction in cell viability by approximately 39.8% compared to control groups (p < 0.001) .

Antimicrobial Properties

Research has highlighted the antimicrobial potential of this compound against resistant strains of bacteria. For instance, derivatives have shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium . The structure-activity relationship indicates that modifications at specific positions enhance antimicrobial efficacy.

Comparative Analysis with Related Compounds

Compound Name	Biological Activity	Key Differences
3-Chloro-5-methyl-imidazo[1,2-a]pyridine	Moderate anticancer activity	Different substitution pattern
3-Chloro-6-methyl-imidazo[1,2-a]pyridine	Stronger anti-inflammatory	Variations in methyl group positioning
3-Chloro-8-methyl-imidazo[1,2-a]pyridine	Potent anticancer	Enhanced potency due to specific structure